2-oxo-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)imidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-[2-(4-phenylpyrazol-1-yl)ethyl]imidazolidine-1-carboxamide
• InChI: InChI=1S/C15H17N5O2/c21-14(20-9-7-17-15(20)22)16-6-8-19-11-13(10-18-19)12-4-2-1-3-5-12/h1-5,10-11H,6-9H2,(H,16,21)(H,17,22)
• InChI Key: QHGJWWVZDUQUOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)NCCN2C=C(C=N2)C3=CC=CC=C3
• Molecular Formula: C15H17N5O2
• Molecular Weight: 299.33 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. Pyrazole, on the other hand, is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Synthesis Analysis

The synthesis of imidazole and pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of a specific compound like “2-oxo-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)imidazolidine-1-carboxamide” would depend on its exact molecular structure.

Scientific Research Applications

Antimicrobial Activity

Imidazole derivatives have been studied for their antibacterial, antifungal, and antiviral properties. .

Anticancer Potential

Imidazole-containing compounds have shown promise as potential anticancer agents. Researchers have explored their effects on cancer cell lines, including their ability to inhibit tumor growth and induce apoptosis. .

Anti-Inflammatory Properties

Imidazoles are known for their anti-inflammatory activity. .

Antiparasitic Applications

Certain imidazole derivatives exhibit antiprotozoal activity. .

Enzyme Inhibition

Imidazole-based compounds often interact with enzymes. Researchers have explored their inhibitory effects on enzymes like alkaline phosphatase. .

Molecular Simulation Studies

Computational studies, such as molecular simulations, can provide insights into a compound’s binding affinity and interactions with biological targets. .

Mechanism of Action

The mechanism of action of imidazole and pyrazole derivatives is diverse and depends on their chemical structure and the biological target. They are known to exhibit a wide range of pharmacological activities.

Future Directions

The future directions in the field of imidazole and pyrazole derivatives are promising. There is a great importance of heterocyclic ring-containing drugs. Therefore, there is a need for the development of new drugs that overcome the problems in drug therapy.